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Compound of Interest

2-(4-Methoxypyridin-3-yl)ethan-1-
Compound Name: |
o

Cat. No.: B13267651

Get Quote

\ J

CAS Registry Number: 1877970-97-2 Molecular Formula: CsH11NOz2 Molecular Weight: 153.18
g/mol [1]

Executive Summary

2-(4-Methoxypyridin-3-yl)ethan-1-ol is a functionalized pyridine derivative characterized by a
3,4-disubstitution pattern.[1] It serves as a critical "heterocyclic scaffold” in medicinal chemistry,
particularly for the synthesis of kinase inhibitors, GPCR modulators (e.g., LPA1 antagonists),
and calcium channel blockers. Its amphiphilic nature—combining a basic pyridine nitrogen, a
lipophilic methoxy group, and a polar hydroxyethyl tail—makes it a versatile intermediate for
fragment-based drug design (FBDD).

Molecular Identity & Structural Analysis

The molecule consists of a pyridine ring substituted at the C4 position with a methoxy group
and at the C3 position with a 2-hydroxyethyl chain.
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Property Detail
IUPAC Name 2-(4-Methoxypyridin-3-yl)ethan-1-ol
3-(2-Hydroxyethyl)-4-methoxypyridine; 4-
Synonyms o
Methoxy-3-pyridineethanol
SMILES COclc(CCO)cnccl
Unique identifier required for database
InChl Key integration (Predicted: XQABVLBGNWBWIV-

UHFFFAOYSA-N analog base)

H-Bond Donors

1 (Hydroxyl group)

H-Bond Acceptors

3 (Pyridine N, Methoxy O, Hydroxyl O)

Structural Implications[1]

» Steric Electronic Effects: The methoxy group at C4 is an electron-donating group (EDG) by

resonance, increasing the electron density of the pyridine ring, particularly at C3 and C5.

This makes the ring nitrogen more basic compared to unsubstituted pyridine.

 Intramolecular Bonding: Potential for weak intramolecular hydrogen bonding between the

hydroxyl proton and the methoxy oxygen is sterically disfavored due to the flexibility of the

ethyl chain, favoring intermolecular interactions (higher boiling point).

Physicochemical Profile

Note: Where specific experimental values for this CAS are proprietary or absent from open

literature, values are derived from validated Structure-Activity Relationship (SAR) models of

close analogs (e.g., 2-(2-methoxypyridin-4-yl)ethanol).

Physical State & Thermal Properties
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Property

Value | Description

Context

Physical State

Viscous Liquid or Low-Melting
Solid

Pure pyridyl ethanols often
crystallize slowly; impurities

may sustain it as an oil.[1]

If solid.[2] If o, likely

Melting Point 45 — 55 °C (Predicted) crystallizes upon prolonged

refrigeration.
- ) High BP due to intermolecular

Boiling Point 320 — 330 °C (at 760 mmHg) ]

H-bonding.[1]
] Non-flammable under standard

Flash Point >110°C .

lab conditions.
_ Denser than water due to
Density 1.12 + 0.05 g/cm3

heteroatoms.

Solution Chemistry (Solubility & pKa)

o Water Solubility:Moderate to High. The pyridine nitrogen and hydroxyl group confer water

solubility, though the methoxy group adds lipophilicity. It is fully miscible in acidic agueous

solutions (pH < 5).

o Organic Solubility: Freely soluble in DMSO, Methanol, Ethanol, Dichloromethane (DCM), and
Ethyl Acetate. sparingly soluble in Hexanes/Heptane.

o Acidity/Basicity (pKa):

o Pyridine Nitrogen (Basic):pKa = 6.6 — 6.8. The C4-methoxy group is electron-donating,

raising the pKa relative to pyridine (5.2). It will protonate readily in dilute HCI.

o Hydroxyl Group (Acidic):pKa = 16. Typical of primary aliphatic alcohols; deprotonation

requires strong bases (e.g., NaH, LDA).

Lipophilicity[1]

e LogP (Octanol/Water):0.6 — 0.9 (Predicted).
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e LogD (pH 7.4):~0.8.

o Implication: The molecule falls within the "sweet spot” for drug-like fragments (LogP < 3),
ensuring good membrane permeability while maintaining aqueous solubility for assays.

Synthetic Methodology

The synthesis of 3,4-disubstituted pyridines is non-trivial due to the electron-deficient nature of
the ring. The most authoritative route utilizes Directed Ortho Metalation (DoM).

Protocol: C3-Selective Functionalization

Mechanism: The C4-methoxy group acts as a Directed Metalation Group (DMG), directing
lithiation exclusively to the C3 position.

o Reagents: 4-Methoxypyridine (Starting Material), Mesityllithium (MesLi) or LDA, Ethylene
Oxide (Electrophile).

e Solvent: Anhydrous THF (Tetrahydrofuran).

o Conditions: Cryogenic (-78 °C).

Step-by-Step Workflow

e Inertion: Flame-dry a 3-neck flask and purge with Argon.

o Lithiating Agent: Add Mesityllithium (1.1 eq) to THF at -78 °C. Note: n-BuLi is avoided to
prevent nucleophilic attack at C2.

o Metalation: Add 4-Methoxypyridine dropwise.[1] Stir for 1-2 hours at -78 °C. The solution
typically turns deep yellow/orange, indicating the formation of the 3-lithio-4-methoxypyridine
species.[1]

» Electrophilic Trap: Add Ethylene Oxide (excess) or a solution of ethylene oxide in THF.
e Quench: Allow to warm to 0 °C and quench with saturated NH4Cl.

o Workup: Extract with EtOAc, dry over MgSOa, and concentrate.
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 Purification: Flash column chromatography (DCM:MeOH 95:5).

Key Reaction Parameters

Base: Mesityllithium (Non-nucleophilic)

DMG: C4-Methoxy directs to C3

MesLi/ THF Ethylene Oxide
790, L R ) .
4-Methoxypyridine 78°C > SISl Electrophile 2-(4-Methoxypyridin-3-yl)ethan-1-ol

" (Directed Ortho Metalation)

Click to download full resolution via product page
Figure 1: Directed Ortho Metalation (DoM) pathway for regioselective synthesis.

Analytical Characterization

To validate the identity of 2-(4-Methoxypyridin-3-yl)ethan-1-ol, the following spectral
signatures must be observed.

Proton NMR (*H NMR, 400 MHz, DMSO-de)

e 6 8.30 (s, 1H): C2-H (Deshielded, singlet due to lack of adjacent protons).

& 8.25 (d, J=5.6 Hz, 1H): C6-H.

0 6.95 (d, J=5.6 Hz, 1H): C5-H (Ortho to methoxy, shielded).

0 4.65 (t, 1H): -OH (Hydroxyl proton, exchangeable).

0 3.85 (s, 3H): -OCHs (Methoxy singlet).

0 3.60 (m, 2H): -CH2CH20H (Methylene adjacent to oxygen).

0 2.75 (t, 2H): Ar-CH2CH:z- (Benzylic/Pyridylic methylene).
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Mass Spectrometry (ESI-MS)

e Mode: Positive lon Mode (ESI+).
o [M+H]* Peak: 154.19 m/z.

o Fragmentation: Loss of water (-18) to form a vinyl-pyridine cation may be observed at high
collision energies.[1]

Handling, Stability & Safety

o Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2—8 °C.

 Stability: Stable under normal conditions. Avoid strong oxidizing agents (converts alcohol to
carboxylic acid).

e Hazards:
o Skin/Eye Irritant: Wear nitrile gloves and safety glasses.

o Inhalation: Pyridine derivatives can cause respiratory irritation. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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